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Compound of Interest

Compound Name: GSK1702934A

Cat. No.: B1672358 Get Quote

GSK1702934A Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the quality control and purity verification of

GSK1702934A, a potent and selective activator of TRPC3 and TRPC6 channels.

Frequently Asked Questions (FAQs)
Q1: What is GSK1702934A and what is its primary mechanism of action? A1: GSK1702934A
is a small molecule compound that acts as a potent and selective activator of the transient

receptor potential canonical (TRPC) channels TRPC3 and TRPC6.[1][2] It directly activates

these channels, bypassing the need for phospholipase-C signaling.[1] The activation

mechanism involves binding to an extracellular site formed by the pore helix and

transmembrane helix S6 of the channel.[3][4]

Q2: What are the recommended storage conditions for GSK1702934A? A2:

Solid Form: For long-term storage, the lyophilized powder should be stored at -20°C, tightly

sealed, for up to 6 months.[5] Some suppliers may state storage at room temperature is also

acceptable.[1] Always refer to the datasheet provided by your supplier.

Solutions: Stock solutions should be prepared, aliquoted into tightly sealed vials, and stored

at -20°C. These are generally stable for up to one month.[5][6] It is highly recommended to

make up and use solutions on the same day to ensure maximum potency.[5]
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Q3: How do I prepare a stock solution of GSK1702934A? A3: GSK1702934A is soluble in

organic solvents. For in vitro experiments, DMSO and ethanol are common solvents for

creating high-concentration stock solutions (e.g., 100 mM).[1] For in vivo studies, a multi-

solvent system may be required to maintain solubility upon dilution into aqueous solutions.[6] A

detailed protocol for preparing a stock solution is provided in the "Experimental Protocols"

section.

Q4: What is the expected purity of a new batch of GSK1702934A? A4: Commercially available

GSK1702934A should typically have a purity of ≥98%, as determined by High-Performance

Liquid Chromatography (HPLC).[1] It is crucial to verify the purity stated on the Certificate of

Analysis provided by the supplier.

Compound Data and Specifications
The following tables summarize the key quantitative data for GSK1702934A.

Table 1: Physical and Chemical Properties

Property Value Reference

IUPAC Name

1,3-Dihydro-1-[1-[(5,6,7,8-

tetrahydro-4H-

cyclohepta[b]thien-2-

yl)carbonyl]-4-piperidinyl]-2H-

benzimidazol-2-one

[1]

Molecular Formula C₂₂H₂₅N₃O₂S [2]

Molar Mass 395.52 g/mol [2]

CAS Number 924377-85-5 [1][2]

Table 2: Biological Activity
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Target Assay Type Cell Line EC₅₀ Value Reference

Human TRPC3
Whole-cell patch-

clamp
HEK293

~80 nM (0.08

µM)
[1][7][8]

Human TRPC6
Whole-cell patch-

clamp
HEK293

~440 nM (0.44

µM)
[1][7][8]

Table 3: Solubility Data

Solvent Maximum Concentration Reference

DMSO 100 mM (39.55 mg/mL) [1]

Ethanol 100 mM (39.55 mg/mL) [1]

Troubleshooting Guide
Issue 1: GSK1702934A fails to dissolve or precipitates out of solution.

Possible Cause: The compound's solubility limit has been exceeded, or an inappropriate

solvent was used. While soluble in DMSO and ethanol, it has poor aqueous solubility.

Troubleshooting Steps:

Confirm that you are using an appropriate solvent like DMSO or ethanol.[1]

To aid dissolution, you can gently warm the solution (e.g., to 37°C) and use sonication in

an ultrasonic bath.[8]

When diluting a DMSO stock solution into an aqueous buffer for your final assay, ensure

the final DMSO concentration is low and does not cause precipitation. Perform serial

dilutions if necessary.

For in vivo preparations, consider using a formulation with co-solvents like PEG300 and a

surfactant like Tween-80 to improve stability in aqueous media.[6]

Issue 2: Inconsistent or no activity observed in cell-based assays.
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Possible Cause 1: Compound Degradation. GSK1702934A, especially in solution, can

degrade if not stored properly.

Troubleshooting: Always use freshly prepared solutions or properly stored aliquots that

have not undergone multiple freeze-thaw cycles.[5] Before use, allow vials to equilibrate to

room temperature for at least 60 minutes before opening to prevent condensation.[5]

Possible Cause 2: Purity Issues. The compound may have degraded during shipping or

storage, or the initial purity may be lower than specified.

Troubleshooting: Verify the purity of your compound using HPLC. A general protocol is

provided below. Compare the result to the specification on the Certificate of Analysis.

Possible Cause 3: Experimental Conditions. The potency of TRPC channel modulators can

be dependent on the specific activator and conditions used in the assay.[9]

Troubleshooting: Ensure all experimental parameters (cell passage number, reagent

concentrations, incubation times) are consistent between experiments. If you are

observing unexpected results, consider testing the compound in a knockout/knockdown

cell line for the target channel to confirm specificity.[9]

Issue 3: Difficulty obtaining stable patch-clamp recordings.

Possible Cause: Channel Rundown. TRP channels can sometimes exhibit a decrease in

activity over time in the whole-cell patch-clamp configuration due to the washout of essential

intracellular molecules.[9]

Troubleshooting Steps:

Monitor channel activity over time to check for rundown.

Consider using the perforated patch technique, which helps preserve the intracellular

environment and can mitigate rundown.[9]

Ensure proper series resistance compensation, especially when recording large currents,

to avoid voltage-clamp errors.[9]
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Experimental Protocols
Protocol 1: Preparation of a 100 mM DMSO Stock Solution

Calculation: Determine the mass of GSK1702934A needed. For 1 mL of a 100 mM solution

(Molar Mass = 395.52 g/mol ):

Mass (mg) = 100 mmol/L * 1 L/1000 mL * 1 mL * 395.52 g/mol * 1000 mg/g = 39.55 mg

Weighing: Accurately weigh out 39.55 mg of GSK1702934A powder into a sterile

microcentrifuge tube.

Dissolution: Add 1 mL of high-purity, anhydrous DMSO to the tube.

Mixing: Vortex thoroughly. If needed, gently warm the tube to 37°C and sonicate for 5-10

minutes until the solid is completely dissolved.[8]

Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials to avoid

repeated freeze-thaw cycles. Store at -20°C for up to one month.[5]

Protocol 2: Purity Verification by High-Performance Liquid Chromatography (HPLC)

This is a general reverse-phase HPLC method suitable for small molecules like

GSK1702934A.

System: HPLC with UV-Vis Detector

Column: C18, 4.6 x 150 mm, 5 µm particle size

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient:

0-2 min: 5% B

2-17 min: 5% to 95% B
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17-20 min: 95% B

20-21 min: 95% to 5% B

21-25 min: 5% B

Flow Rate: 1.0 mL/min

Column Temperature: 25°C

Detection Wavelength: 254 nm

Injection Volume: 10 µL

Sample Preparation: Dilute a small amount of the GSK1702934A stock solution in the

mobile phase to a final concentration of approximately 0.5 mg/mL.

Analysis: Run the sample and integrate the peak areas. Purity is calculated as (Area of Main

Peak / Total Area of All Peaks) * 100%. The result should be ≥98%.
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Caption: Workflow for initial quality control and verification of GSK1702934A.
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Caption: Troubleshooting decision tree for inconsistent experimental results.
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Caption: Simplified signaling pathway of TRPC3/6 activation by GSK1702934A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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